Cas no 69824-91-5 (Cyclohexanone, 3-propyl-)

Cyclohexanone, 3-propyl- structure
Cyclohexanone, 3-propyl- structure
Product Name:Cyclohexanone, 3-propyl-
CAS No:69824-91-5
MF:C9H16O
MW:140.222743034363
CID:1739423
PubChem ID:13862294
Update Time:2025-04-21

Cyclohexanone, 3-propyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-propyl-
    • 3-propylcyclohexan-1-one
    • 3-propylcyclohexanone
    • DTXSID80551409
    • 69824-91-5
    • DB-339500
    • SCHEMBL2692211
    • JTWWWMMYLTUDHS-UHFFFAOYSA-N
    • AKOS013845141
    • 3-propyl-cyclohexan-1-one
    • Inchi: 1S/C9H16O/c1-2-4-8-5-3-6-9(10)7-8/h8H,2-7H2,1H3
    • InChI Key: JTWWWMMYLTUDHS-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(CCC)C1

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 202.6±8.0 °C at 760 mmHg
  • Flash Point: 69.2±10.7 °C
  • PSA: 17.07
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

Cyclohexanone, 3-propyl- Security Information

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司